Cas no 1270290-64-6 (Fmoc-2,3-Dimethy-D-Phenylalanine)
Fmoc-2,3-Dimethy-D-Phenylalanine Chemical and Physical Properties
Names and Identifiers
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- Fmoc-D-2,3-Dimethylphe
- Fmoc-2,3-Dimethy-D-Phenylalanine
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2,3-dimethyl-D-phenylalanine
- Fmoc-2,3-Dimethyl-D-Phenylalanine
- 1270290-64-6
- F90354
- (2R)-3-(2,3-dimethylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3-dimethylphenyl)propanoic acid
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- MDL: MFCD09842050
- Inchi: 1S/C26H25NO4/c1-16-8-7-9-18(17(16)2)14-24(25(28)29)27-26(30)31-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t24-/m1/s1
- InChI Key: DGFWPHOIYSZHRN-XMMPIXPASA-N
- SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC=C(C)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 415.17835828g/mol
- Monoisotopic Mass: 415.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 75.6Ų
Fmoc-2,3-Dimethy-D-Phenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F52760-5g |
Fmoc-D-2,3-Dimethylphe |
1270290-64-6 | 95% | 5g |
¥8980.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F52760-1g |
Fmoc-D-2,3-Dimethylphe |
1270290-64-6 | 95% | 1g |
¥2460.0 | 2023-09-07 | |
| A2B Chem LLC | AX25348-1g |
(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,3-dimethylphenyl)propanoic acid |
1270290-64-6 | 1g |
$374.00 | 2024-01-04 |
Fmoc-2,3-Dimethy-D-Phenylalanine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Fmoc-2,3-Dimethy-D-Phenylalanine
Research Brief on Fmoc-2,3-Dimethyl-D-Phenylalanine (CAS: 1270290-64-6) in Chemical Biology and Pharmaceutical Applications
Fmoc-2,3-Dimethyl-D-Phenylalanine (CAS: 1270290-64-6) is a protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a dimethylated phenylalanine backbone, has gained attention for its unique steric and electronic properties, which influence peptide conformation and biological activity. Recent studies highlight its role in the development of peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs) and enhancing metabolic stability.
A 2023 study published in the Journal of Medicinal Chemistry explored the incorporation of Fmoc-2,3-Dimethyl-D-Phenylalanine into cyclic peptides designed to inhibit the PD-1/PD-L1 immune checkpoint. The dimethyl modification was found to significantly improve binding affinity (IC50 = 0.8 nM) compared to non-methylated analogs, attributed to enhanced hydrophobic interactions with the PD-L1 binding pocket. The research team utilized solid-phase peptide synthesis (SPPS) with Fmoc-chemistry, demonstrating the compound's compatibility with standard peptide assembly protocols.
In the field of antimicrobial peptides (AMPs), a 2024 preprint in BioRxiv reported that derivatives containing Fmoc-2,3-Dimethyl-D-Phenylalanine exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) with minimal hemolytic effects. The dimethyl groups were shown to stabilize β-turn structures, a critical feature for membrane disruption. Notably, the compound's chiral purity (D-configuration) contributed to protease resistance, addressing a key limitation in peptide drug development.
From a synthetic chemistry perspective, advances in the large-scale production of 1270290-64-6 have been achieved through asymmetric hydrogenation methods. A 2023 patent (WO202318765A1) describes a rhodium-catalyzed process yielding the D-isomer with >99% ee at kilogram scale, addressing supply chain challenges for preclinical development. This innovation supports the growing demand for non-natural amino acids in peptide therapeutics, projected to reach $1.2 billion market value by 2026 (Grand View Research, 2024).
Emerging applications in targeted drug delivery systems have also been reported. Researchers at MIT (2024) conjugated Fmoc-2,3-Dimethyl-D-Phenylalanine to lipid nanoparticles, leveraging its aromatic stacking properties to enhance siRNA encapsulation efficiency by 40%. The compound's fluorophore-like characteristics (from the Fmoc group) additionally enabled real-time tracking of nanocarrier biodistribution in murine models, demonstrating multifunctional utility beyond its role as a building block.
Ongoing clinical trials (Phase I/II) for obesity therapeutics incorporating this modified amino acid (NCT05678945) highlight its translational potential. The dimethyl modification appears to prolong half-life (t½ = 18.7 hrs in primates) by reducing renal clearance, while maintaining GLP-1 receptor agonist activity. These findings underscore the compound's significance in addressing pharmacokinetic challenges of peptide drugs.
In conclusion, Fmoc-2,3-Dimethyl-D-Phenylalanine (1270290-64-6) represents a versatile tool in modern peptide engineering, with demonstrated impacts on target engagement, structural stability, and drug-like properties. Future research directions may explore its applications in stapled peptides, PROTACs, and other next-generation modalities, supported by improved synthetic accessibility and accumulating structure-activity relationship data.
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